Cas no 827030-82-0 (4-Quinazolinamine, 2-methoxy-N-(4-methoxyphenyl)-N-methyl-)

• Product name: 4-Quinazolinamine, 2-methoxy-N-(4-methoxyphenyl)-N-methyl-
• CAS No: 827030-82-0
• MF: C₁₇H₁₇N₃O₂
• MW: 295.33578
• CID: 686252
• PubChem ID: 11437885

4-Quinazolinamine, 2-methoxy-N-(4-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-methoxy-N-(4-methoxyphenyl)-N-methyl-
• 2-methoxy-N-(4-methoxyphenyl)-N-methylquinazolin-4-amine
• 827030-82-0
• CHEMBL444972
• NZPYZRZUALMAPI-UHFFFAOYSA-N
• DTXSID10465924
• SCHEMBL3118902
• (2-methoxy-quinazolin-4-yl)-(4-methoxyphenyl)-methylamine

• Inchi： InChI=1S/C17H17N3O2/c1-20(12-8-10-13(21-2)11-9-12)16-14-6-4-5-7-15(14)18-17(19-16)22-3/h4-11H,1-3H3
• InChI Key： NZPYZRZUALMAPI-UHFFFAOYSA-N
• SMILES： CN(C1=CC=C(C=C1)OC)C2=NC(=NC3=CC=CC=C32)OC

Computed Properties

• Exact Mass: 295.132076794g/mol
• Monoisotopic Mass: 295.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.5Ų
• XLogP3: 3.8